5-Amino-4-methoxypyridin-2-ol
Description
5-Amino-4-methoxypyridin-2-ol is a pyridine derivative characterized by a hydroxyl (-OH) group at position 2, a methoxy (-OCH₃) group at position 4, and an amino (-NH₂) group at position 3.
Properties
CAS No. |
1309379-09-6 |
|---|---|
Molecular Formula |
C6H8N2O2 |
Molecular Weight |
140.142 |
IUPAC Name |
5-amino-4-methoxy-1H-pyridin-2-one |
InChI |
InChI=1S/C6H8N2O2/c1-10-5-2-6(9)8-3-4(5)7/h2-3H,7H2,1H3,(H,8,9) |
InChI Key |
QLJLXZZDOXEUJM-UHFFFAOYSA-N |
SMILES |
COC1=CC(=O)NC=C1N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Substituent Position Effects: The position of the methoxy group significantly alters physical properties. For example, 5-Amino-2-methoxypyridine (CAS 6628-77-9) has a lower melting point (29–31 °C) compared to 4-Amino-6-methoxypyrimidine (CAS 696-45-7, mp 154–159 °C), highlighting how electron-donating groups and ring heteroatoms influence thermal stability . Hydroxyl groups enhance polarity and hydrogen-bonding capacity. 2-Aminopyridin-3-ol (CAS 16867-03-1) is subject to stringent safety protocols due to its reactivity, including skin and eye irritation risks .
Salt Forms and Solubility: The hydrochloride salt form of 3-Amino-5-methoxypyridin-4-ol·2HCl (CAS 1105675-64-6) suggests improved water solubility compared to its free base, a common strategy for enhancing bioavailability in drug development .
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